Cas no 61556-08-9 (2-Acridinesulfonic acid, 9-formyl-)

• Product Name: 2-Acridinesulfonic acid, 9-formyl-
• CAS No: 61556-08-9
• MF: C₁₄H₉NO₄S
• MW: 287.290562391281
• CID: 474941
• PubChem ID: 21493597
• Update Time: 2025-04-19

2-Acridinesulfonic acid, 9-formyl- Chemical and Physical Properties

Names and Identifiers

• 2-Acridinesulfonic acid, 9-formyl-
• 9-formylacridine-2-sulfonic acid
• DTXSID90614857
• SCHEMBL11873676
• 61556-08-9

• Inchi： 1S/C14H9NO4S/c16-8-12-10-3-1-2-4-13(10)15-14-6-5-9(7-11(12)14)20(17,18)19/h1-8H,(H,17,18,19)
• InChI Key： JOMRGVKLFZJLJZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(C=1)=C(C=O)C1C=CC=CC=1N=2)(=O)(=O)O

Computed Properties

• Exact Mass: 287.02527
• Monoisotopic Mass: 287.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 84.33